Cas no 2680877-62-5 (2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid)

• Product Name: 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid
• CAS No: 2680877-62-5
• MF: C₁₀H₇ClF₃NO₃
• MW: 281.61569237709
• CID: 5849796
• PubChem ID: 165919981
• Update Time: 2025-06-15

2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286338
• 2680877-62-5
• 2-[3-chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid
• 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid

• Inchi： 1S/C10H7ClF3NO3/c11-6-3-5(4-8(16)17)1-2-7(6)15-9(18)10(12,13)14/h1-3H,4H2,(H,15,18)(H,16,17)
• InChI Key： HFLULNPGELMURE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C(F)(F)F)=O)CC(=O)O

Computed Properties

• Exact Mass: 281.0066553g/mol
• Monoisotopic Mass: 281.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid

Professional Introduction to 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic Acid (CAS No. 2680877-62-5)

2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid, identified by its CAS number 2680877-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of both chloro and trifluoroacetamido functional groups, contribute to its distinctive chemical properties and potential therapeutic applications.

The synthesis and characterization of 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid involve sophisticated chemical methodologies that are critical for ensuring the purity and efficacy of the final product. The introduction of the chloro substituent at the 3-position of the phenyl ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. On the other hand, the trifluoroacetamido group introduces a high degree of lipophilicity and metabolic stability, which are essential for improving the bioavailability and duration of action of potential drug candidates.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid has been explored as a potential lead compound in several preclinical studies due to its ability to interact with various biological targets. For instance, its structural motif is reminiscent of molecules that have shown efficacy in inhibiting kinases and other enzymes involved in cancer progression. The presence of both chloro and trifluoroacetamido groups suggests that this compound may exhibit dual functionality, allowing it to modulate multiple pathways simultaneously.

The pharmacokinetic properties of 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid have been extensively studied to optimize its delivery and efficacy. The trifluoromethyl group enhances binding affinity by increasing lipophilicity, while the carboxylic acid moiety facilitates interactions with anionic receptors. These characteristics make it an attractive candidate for further development into a drug candidate. Additionally, the compound's stability under various physiological conditions ensures that it can be formulated into stable pharmaceutical dosage forms.

The role of computational chemistry in understanding the behavior of 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid cannot be overstated. Advanced computational methods have been employed to predict its interactions with biological targets and to optimize its structure for improved potency and selectivity. Molecular docking studies have revealed that this compound can bind effectively to several protein targets relevant to inflammation and cancer. These findings have guided the design of analogs with enhanced pharmacological profiles.

In conclusion, 2-[3-Chloro-4-(2,2,2-trifluoroacetamido)phenyl]acetic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of the chloro and trifluoroacetamido groups provides a versatile scaffold for further exploration in drug discovery. As research continues to uncover new therapeutic applications for this compound, it is likely to play a crucial role in the development of next-generation pharmaceuticals.